Tert-butyl 6-bromo-4-methylpyridin-2-ylcarbamate

• IUPAC Name: tert-butyl N-(6-bromo-4-methylpyridin-2-yl)carbamate
• InChI: InChI=1S/C11H15BrN2O2/c1-7-5-8(12)13-9(6-7)14-10(15)16-11(2,3)4/h5-6H,1-4H3,(H,13,14,15)
• InChI Key: HHYGTBOYLFFDIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)Br)NC(=O)OC(C)(C)C
• Molecular Formula: C11H15BrN2O2
• Molecular Weight: 287.15 g/mol

Description

Tert-butyl 6-bromo-4-methylpyridin-2-ylcarbamate is a chemical compound with the molecular formula C11H15BrN2O2.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring substituted with a bromine atom at the 6-position and a methyl group at the 4-position. The 2-position of the pyridine ring is connected to a carbamate group, which in turn is connected to a tert-butyl group.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 287.15. Other physical and chemical properties such as melting point, boiling point, and density are not available in the literature.

Synthesis routes and methods

Procedure details

Into a flask were added tert-butyl carbamate (5.6 g, 47.8 mmol) and 2,6-dibromo-4-methyl-pyridine (12 g, 47.8 mmol) followed by degassed 2-MeTHF (120 mL). Solid sodium tert-butoxide (4.6 g, 47.8 mmol) was then added followed by tris(dibenzylideneacetone)dipalladium(0) (1.1 g, 1.2 mmol) and 1,1′-bis(di-tert-butylphosphino)ferrocene (1.1 g, 2.4 mmol), and the solution evacuated and refilled with nitrogen 3 times. The solution was heated to 70° C. for 4 h and then cooled to rt. The mixture was treated with water (20 mL) and EtOAc (100 mL) and filtered through Celite®. The organic solution was washed with brine (100 mL) and then concentrated under reduced pressure. The resulting residue was purified via silica gel chromatography to afford tert-butyl (6-bromo-4-methylpyridin-2-yl)carbamate (11.2 g, 82%) as a white solid. MS ESI calcd for C11H15BrN2O2 [M+H]+ 287, found 287. 1H NMR (600 MHz, CDCl3) δ 7.70 (s, 1H), 7.13 (s, 1H), 6.95 (s, 1H), 2.29 (s, 3H), 1.49 (s, 9H) ppm.